1-(Bromomethyl)-1-(2-methoxyethoxy)cycloheptane

• Molecular Formula: C11H21BrO2
• Molecular Weight: 265.19 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(2-methoxyethoxy)cycloheptane
• InChI: InChI=1S/C11H21BrO2/c1-13-8-9-14-11(10-12)6-4-2-3-5-7-11/h2-10H2,1H3
• InChI Key: WDADTAMOILCORP-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1(CCCCCC1)CBr

Description

1-(Bromomethyl)-1-(2-methoxyethoxy)cycloheptane (CAS: 1443313-12-9) is a brominated cycloheptane derivative featuring two functional groups: a bromomethyl (-CH2Br) and a 2-methoxyethoxy (-OCH2CH2OCH3) substituent attached to the same carbon atom. With a molecular formula of C10H19BrO2 and a purity of 97%, this compound is characterized by its cycloheptane ring (7-membered), which confers distinct steric and electronic properties compared to smaller cycloalkanes like cyclohexane.

Comparison with Similar Compounds

1-(Bromomethyl)-1-ethylcyclohexane (CAS: 1498749-61-3)

• Molecular Formula : C9H17Br
• Molecular Weight : 205.14 g/mol
• Structure : Cyclohexane ring with bromomethyl and ethyl (-CH2CH3) groups on the same carbon.
• Key Differences: Ring Size: Cyclohexane (6-membered) vs. cycloheptane (7-membered), leading to reduced ring strain in the latter. Substituent: Ethyl (non-polar) vs. 2-methoxyethoxy (polar ether).

1-(Bromomethyl)-1-methanesulfonylcyclohexane (CAS: 1909336-04-4)

• Molecular Formula : C8H15BrO2S
• Molecular Weight : 255.17 g/mol
• Structure : Cyclohexane with bromomethyl and methanesulfonyl (-SO2CH3) groups.
• Key Differences :
  • Substituent : Methanesulfonyl (strongly electron-withdrawing) vs. 2-methoxyethoxy (electron-donating). The sulfonyl group enhances the leaving-group ability of bromomethyl but reduces nucleophilic attack compared to the ether.
  • Applications : The sulfonyl analog is used in pharmaceutical synthesis (e.g., drug candidates for neurological disorders) and material science, whereas the target compound’s ether group may favor applications in polymer chemistry or solubilizing agents .

(Bromomethyl)cyclohexane (CAS: 2550-36-9)

• Molecular Formula : C7H13Br
• Molecular Weight : 177.08 g/mol
• Structure : Cyclohexane with a single bromomethyl substituent.
• Key Differences :
  • Substituents : Lacks the 2-methoxyethoxy group, resulting in lower molecular weight and reduced polarity.
  • Reactivity : Simpler structure with fewer steric hindrances, making it a more straightforward alkylating agent. The target compound’s ether group may complicate reaction pathways but offers opportunities for functionalization .

1-(Bromomethyl)cyclohexene (CAS: 37677-17-1)

• Molecular Formula : C7H11Br
• Molecular Weight : 175.07 g/mol
• Structure : Cyclohexene (unsaturated 6-membered ring) with a bromomethyl group.
• Key Differences :
  • Ring Unsaturation : The double bond in cyclohexene allows for conjugation and participation in Diels-Alder reactions, unlike the saturated cycloheptane in the target compound.
  • Reactivity : Bromomethyl in an unsaturated system may exhibit different stability and substitution kinetics compared to the target’s saturated framework .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Ring Size	Purity	Key Applications
1-(Bromomethyl)-1-(2-methoxyethoxy)cycloheptane	C10H19BrO2	263.16	Bromomethyl, 2-methoxyethoxy	7	97%	Polymer precursors, solubilizing agents
1-(Bromomethyl)-1-ethylcyclohexane	C9H17Br	205.14	Bromomethyl, ethyl	6	-	Alkylating agents
1-(Bromomethyl)-1-methanesulfonylcyclohexane	C8H15BrO2S	255.17	Bromomethyl, methanesulfonyl	6	95%	Pharmaceuticals, advanced materials
(Bromomethyl)cyclohexane	C7H13Br	177.08	Bromomethyl	6	-	Simple alkylation reactions
1-(Bromomethyl)cyclohexene	C7H11Br	175.07	Bromomethyl	6 (unsaturated)	-	Diels-Alder chemistry